![molecular formula C22H18N4O B2637822 (E)-N'-(naphthalen-1-ylmethylene)-3-(p-tolyl)-1H-pyrazole-5-carbohydrazide CAS No. 1285540-79-5](/img/structure/B2637822.png)
(E)-N'-(naphthalen-1-ylmethylene)-3-(p-tolyl)-1H-pyrazole-5-carbohydrazide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
(E)-N'-(naphthalen-1-ylmethylene)-3-(p-tolyl)-1H-pyrazole-5-carbohydrazide, also known as NNTB, is a chemical compound that has been extensively studied for its potential use in scientific research. NNTB has been found to exhibit a range of biochemical and physiological effects, making it a promising candidate for a variety of applications.
Scientific Research Applications
Quinoxaline Derivatives in Biomedical Applications
Quinoxaline derivatives, related to the compound , represent a significant class of heterocycles. They are synthesized by replacing carbon atoms with nitrogen in the naphthalene ring. Their biomedical applications are diverse, ranging from antimicrobial activities to treating chronic and metabolic diseases. The versatility of quinoxaline derivatives in medical and industrial applications highlights their importance (Pereira et al., 2015).
Naphthalimide Derivatives in Medicinal Chemistry
Naphthalimide compounds, which share a structural framework with the queried compound, are significant in medicinal chemistry due to their interactions with biological entities like DNAs, enzymes, and receptors. They show potential in treating various diseases, including cancer. These derivatives are also used in creating diagnostic agents and imaging tools for biological processes, underscoring their expanding medicinal applications (Gong et al., 2016).
Naphthalene and Environmental Health
Studies on polychlorinated naphthalenes (PCNs), which are environmental pollutants related to naphthalene structures, reveal their toxicity and need for monitoring due to their similarity with other contaminants like dioxins and dibenzofurans. PCNs' presence in aquatic species and the potential human exposure through the diet necessitate further research on their health impacts (Domingo, 2004).
Pyrazoline Derivatives in Pharmaceutical Research
The research on pyrazoline derivatives, a structural component of the compound , highlights their potential in creating bioactive molecules. These derivatives, synthesized through multicomponent reactions, show a range of activities, including antibacterial, anticancer, antifungal, and antioxidant properties. This emphasizes the therapeutic potential of compounds containing the pyrazole moiety (Becerra et al., 2022).
Properties
IUPAC Name |
3-(4-methylphenyl)-N-[(E)-naphthalen-1-ylmethylideneamino]-1H-pyrazole-5-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H18N4O/c1-15-9-11-17(12-10-15)20-13-21(25-24-20)22(27)26-23-14-18-7-4-6-16-5-2-3-8-19(16)18/h2-14H,1H3,(H,24,25)(H,26,27)/b23-14+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DMSIWZBCQQBQMC-OEAKJJBVSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)C2=NNC(=C2)C(=O)NN=CC3=CC=CC4=CC=CC=C43 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1=CC=C(C=C1)C2=NNC(=C2)C(=O)N/N=C/C3=CC=CC4=CC=CC=C43 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H18N4O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
354.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.